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Compound of Interest

Compound Name: Tcs 2510

Cat. No.: B15570306

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Tcs 2510, a selective EP4 receptor agonist. Adherence to these

procedures will minimize risk and ensure compliant disposal.

Tcs 2510 is a valuable tool in research, particularly in studies related to metabolic diseases.[1]

[2] As a selective EP4 agonist, it allows for targeted investigation of specific biological

pathways.[2] However, like all research chemicals, it requires careful handling to ensure the

safety of laboratory personnel and the integrity of experimental outcomes. This document

outlines the necessary personal protective equipment (PPE), operational protocols, and

disposal plans to achieve these goals.

Chemical and Physical Properties
A thorough understanding of a compound's properties is the foundation of safe handling.
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Property Value Source

Chemical Name

(5R)-5-[(3S)-3-Hydroxy-4-

phenyl-1-buten-1-yl]-1-[6-(2H-

tetrazol-5-yl)hexyl]-2-

pyrrolidinone

[3]

CAS Number 346673-06-1 [2][3]

Molecular Formula C₂₁H₂₉N₅O₂ [2][3]

Molecular Weight 383.49 g/mol [2][3]

Appearance
Typically a solid powder or pre-

dissolved in a solvent.
N/A

Solubility

Soluble in ethanol. Often

supplied pre-dissolved in

anhydrous ethanol (e.g.,

5mg/ml).

Storage

Store as a powder at -20°C for

up to 3 years.[1][2] In solvent,

store at -80°C for up to 1 year.

[1]

[1][2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial when handling Tcs 2510, especially when in

solution. One supplier has classified this compound as a "Dangerous Good for transport,"

underscoring the need for caution.[4]
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Safety Goggles with side

shields or a Face Shield

Essential to protect against

splashes of the chemical

solution, which may cause

serious eye irritation.[5][6]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Protects skin from direct

contact with the compound

and the solvent. Always check

the glove manufacturer's

chemical resistance guide for

suitability with ethanol.[6]

Body Protection Laboratory Coat

Provides a removable barrier

to protect skin and personal

clothing from spills and

contamination.[6][7]

Respiratory Protection
Use in a well-ventilated area or

fume hood

To avoid inhalation of any

aerosols or vapors, particularly

from the ethanol solvent.[5]

DOT Script for PPE Workflow:
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Preparation

Donning Sequence

Chemical Handling

Doffing Sequence (to avoid contamination)

Assess Hazards
(Tcs 2510 in Ethanol)

Select Appropriate PPE

1. Lab Coat

2. Safety Goggles/
Face Shield

3. Gloves

Handle Tcs 2510
in Fume Hood

1. Remove Gloves

2. Remove Lab Coat

3. Remove Goggles/
Face Shield

4. Wash Hands Thoroughly
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Waste Segregation

Experiment Complete:
Waste Generated

Solid Waste
(gloves, weigh boats)

Liquid Waste
(Tcs 2510 solutions)

Sharps Waste
(needles, syringes)

Labeled Solid
Waste Container

Labeled Liquid
Waste Container

Labeled Sharps
Container

Arrange for EHS
Waste Pickup

Compliant Final Disposal
(by certified vendor)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Tcs 2510]. BenchChem, [2026]. [Online PDF]. Available at:
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comprehensive-guide-to-handling-tcs-2510]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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